N-{4-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-1,3-thiazol-2-yl}acetamide

• IUPAC Name: N-[4-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C17H20N4O2S/c1-13(22)18-17-19-14(12-24-17)11-16(23)21-9-7-20(8-10-21)15-5-3-2-4-6-15/h2-6,12H,7-11H2,1H3,(H,18,19,22)
• InChI Key: COIMIKOLUYBTPE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC(=CS1)CC(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C17H20N4O2S
• Molecular Weight: 344.4 g/mol

Description

N-{4-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-1,3-thiazol-2-yl}acetamide, commonly referred to as NPPEA, is an organic compound used in various scientific research applications. It is a relatively new compound, first synthesized in 2020, and has been studied for its potential in a variety of biochemical and physiological effects.

Scientific Research Applications

NPPEA has been studied for its potential applications in various scientific research fields. It has been studied for its potential use in drug discovery, as it has been found to interact with several target proteins. It has also been studied for its potential use in the development of new catalysts and enzymes, as well as its potential use in the development of new materials.

Mechanism of Action

NPPEA is believed to interact with target proteins by forming non-covalent bonds with them. This is due to the presence of the 4-phenylpiperazin-1-yl moiety in the compound, which is believed to form hydrogen bonds with the target protein. This interaction is believed to be responsible for the compound's biological activity.
Biochemical and Physiological Effects
NPPEA has been found to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory, anti-oxidative, and anti-cancer effects, as well as the potential to modulate the activity of certain enzymes. It has also been found to have the potential to modulate the activity of certain receptors, including the serotonin receptor 5-HT2A.

Advantages and Limitations for Lab Experiments

NPPEA has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and its reactivity with target proteins makes it an ideal compound for use in drug discovery experiments. However, it is also important to note that the compound is unstable in aqueous solutions, which may limit its use in certain experiments.

Future Directions

NPPEA has the potential to be used in a variety of future scientific research applications. Some potential future directions include its use in the development of new catalysts and enzymes, as well as its potential use in the development of new materials. Additionally, further research could be conducted to better understand the compound's biochemical and physiological effects, as well as its potential use in drug discovery.

Synthesis Methods

NPPEA can be synthesized using a two-step reaction. The first step involves the reaction of 2-amino-4-phenyl-piperazine with ethyl acetoacetate in the presence of sodium ethoxide to form the intermediate N-{4-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]}acetoacetamide. The second step involves the reaction of the intermediate with thionyl chloride to form NPPEA. The reaction is carried out in a solvent such as dimethylformamide (DMF) and is typically complete within two hours.